Cas no 1784890-82-9 (3-Amino-2-(quinolin-7-yl)propanoic acid)

• Product Name: 3-Amino-2-(quinolin-7-yl)propanoic acid
• CAS No: 1784890-82-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5767766
• PubChem ID: 84681700
• Update Time: 2025-11-06

3-Amino-2-(quinolin-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1759776
• 3-amino-2-(quinolin-7-yl)propanoic acid
• 1784890-82-9
• 3-Amino-2-(quinolin-7-yl)propanoic acid

• Inchi： 1S/C12H12N2O2/c13-7-10(12(15)16)9-4-3-8-2-1-5-14-11(8)6-9/h1-6,10H,7,13H2,(H,15,16)
• InChI Key： BSAUWMSIPJVWOS-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1C=CC2=CC=CN=C2C=1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-Amino-2-(quinolin-7-yl)propanoic acid

Introduction to 3-Amino-2-(quinolin-7-yl)propanoic acid (CAS No. 1784890-82-9)

3-Amino-2-(quinolin-7-yl)propanoic acid (CAS No. 1784890-82-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Quinolinyl alanine, is a derivative of alanine with a quinoline moiety attached to the side chain. The unique structural features of this compound make it a promising candidate for various biological and therapeutic applications.

The chemical structure of 3-Amino-2-(quinolin-7-yl)propanoic acid consists of an amino group, a carboxylic acid group, and a quinoline ring. The quinoline ring is a heterocyclic aromatic compound with a nitrogen atom in the ring structure, which imparts specific chemical and biological properties to the molecule. The presence of the quinoline ring can enhance the compound's ability to interact with biological targets, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of 3-Amino-2-(quinolin-7-yl)propanoic acid in various therapeutic areas. One notable application is its use as a potential inhibitor of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, including signal transduction, gene regulation, and immune responses. By disrupting specific PPIs, 3-Amino-2-(quinolin-7-yl)propanoic acid can modulate these processes and potentially treat diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In the context of cancer research, 3-Amino-2-(quinolin-7-yl)propanoic acid has shown promise in inhibiting the interaction between specific proteins involved in tumor growth and metastasis. For instance, studies have demonstrated that this compound can disrupt the binding between certain oncoproteins and their interacting partners, thereby inhibiting tumor progression. This property makes 3-Amino-2-(quinolin-7-yl)propanoic acid a potential lead compound for developing novel anticancer drugs.

Additionally, 3-Amino-2-(quinolin-7-yl)propanoic acid has been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and synaptic dysfunction. Research has shown that 3-Amino-2-(quinolin-7-yl)propanoic acid can protect neurons from oxidative stress and promote neuronal survival. These findings suggest that this compound could be developed into a therapeutic agent for treating neurodegenerative disorders.

The pharmacokinetic properties of 3-Amino-2-(quinolin-7-yl)propanoic acid have also been studied extensively. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can readily cross the blood-brain barrier, which is crucial for its potential use in central nervous system (CNS) disorders. Furthermore, 3-Amino-2-(quinolin-7-yl)propanoic acid has shown low toxicity in animal models, making it a safe candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-2-(quinolin-7-yl)propanoic acid in humans. Early-phase trials have reported promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with certain cancers and neurological conditions. These findings have generated significant interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

In conclusion, 3-Amino-2-(quinolin-7-yl)propanoic acid (CAS No. 1784890-82-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new applications and mechanisms of action, 3-Amino-2-(quinolin-7-y l)propanoic acid is poised to play a significant role in advancing our understanding and treatment of complex diseases.